(5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol
• IUPAC Name: (5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C20H19ClN2O2S/c1-4-25-17-9-8-14(10-12(17)2)11-18-19(24)23-20(26-18)22-16-7-5-6-15(21)13(16)3/h5-11H,4H2,1-3H3,(H,22,23,24)/b18-11-
• InChI Key: WIQUUXWEMMSTAY-WQRHYEAKSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C\2/C(=O)N=C(S2)NC3=C(C(=CC=C3)Cl)C)C
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N=C(S2)NC3=C(C(=CC=C3)Cl)C)C

Description

(5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one is a chemical compound with potential applications in scientific research. It is a thiazolone derivative that has been synthesized and studied for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of ((5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one is not fully understood. However, studies have suggested that the compound may exert its biological activities through various mechanisms, including inhibition of cell proliferation, induction of apoptosis, modulation of oxidative stress, and inhibition of inflammatory pathways.
Biochemical and Physiological Effects:
(this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound inhibits cell proliferation and induces apoptosis in cancer cells. It has also been shown to exhibit antimicrobial activity against various bacterial and fungal strains. In addition, (this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one has been reported to exhibit anti-inflammatory and antioxidant activities, which could have potential applications in the treatment of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using ((5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one in lab experiments include its potential anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. The compound is relatively easy to synthesize and can be obtained in high yields. However, the limitations of using (this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one in lab experiments include its limited solubility in water, which could affect its bioavailability and pharmacokinetic properties.

Future Directions

For the research of (((5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one could include further studies on its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its potential applications in the treatment of various diseases. In addition, the compound could be modified to improve its solubility and bioavailability, and to enhance its biological activities. Further studies could also explore the use of ((this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one in combination with other drugs or therapies to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of ((5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one involves the reaction of 2-amino-3-chloro-2-methylbenzoic acid with ethyl 4-ethoxy-3-methylbenzoate in the presence of phosphorus oxychloride to form 2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]thiazol-4-one. The thiazolone derivative is then isolated and purified to obtain (this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one.

Scientific Research Applications

((5Z)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one has been studied for its potential applications in scientific research. It has been reported to exhibit anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. The compound has been tested against various cancer cell lines, including breast, lung, and colon cancer cells, and has shown promising results in inhibiting cell proliferation and inducing apoptosis. It has also been tested against various bacterial and fungal strains, and has shown potent antimicrobial activity. In addition, (this compound)-2-(3-chloro-2-methylanilino)-5-[(4-ethoxy-3-methylphenyl)methylidene]-1,3-thiazol-4-one has been reported to exhibit anti-inflammatory and antioxidant activities, which could have potential applications in the treatment of inflammatory and oxidative stress-related diseases.